(1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-3-yl)methanamine
Overview
Description
(1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-3-yl)methanamine, also known as CPM, is a cyclopropyl derivative of piperidine, a heterocyclic amine. CPM has been studied for its potential applications in the pharmaceutical and chemical industries due to its unique properties.
Scientific Research Applications
Pharmacology
This compound is a small molecule and is classified as experimental . It is not currently indicated for any specific use, and information about its pharmacodynamics, absorption, distribution, metabolism, and elimination is not available .
Mechanism of Action
The compound has been found to target Cyclin-dependent kinase 2 in humans . This could potentially make it useful in the treatment of diseases where this kinase plays a crucial role.
Antiviral Applications
A series of new isatin derivatives, which may include similar compounds, have been designed and synthesized as broad-spectrum antiviral agents . These compounds have shown antiviral activities against three viruses, namely influenza virus (H1N1), herpes simplex virus 1 (HSV-1), and coxsackievirus B3 (COX-B3) .
Suzuki Coupling
The compound can be used as a reagent for Suzuki Coupling , a type of cross-coupling reaction, used in organic chemistry to form carbon-carbon bonds.
Preparation of Selective Inhibitors
The compound can be used in the preparation of selective quinazolinyl-phenol inhibitors of CHK1, which could potentially serve as antitumors and radioprotectants . It can also be used in the stereoselective synthesis of selective Cathepsin inhibitors .
Solubility Enhancement
Compounds containing similar moieties have been found to help overcome the solubility problems of poorly soluble drug entities . This could potentially make “(1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-3-yl)methanamine” useful in pharmaceutical formulations.
Mechanism of Action
Target of Action
Compounds with similar structures, such as 2-(4-substituted-piperidin/piperazine-1-yl)-n-(5-cyclopropyl-1h-pyrazol-3-yl)-quinazoline-2,4-diamines, have been reported to inhibit p21-activated kinase 4 (pak4) . PAK4 is a member of the serine/threonine protein kinases and plays critical roles in cellular function, including promoting cell growth, inhibiting cell apoptosis, and regulating cytoskeleton functions .
Mode of Action
Based on the known actions of similar compounds, it may interact with its target protein (such as pak4) and inhibit its activity, leading to changes in cellular functions .
Biochemical Pathways
Inhibition of pak4, a potential target of this compound, can affect various cellular pathways, including those involved in cell growth, apoptosis, and cytoskeleton regulation .
Result of Action
Based on the known actions of similar compounds, it may inhibit cell growth, induce apoptosis, and regulate cytoskeleton functions by inhibiting the activity of its target protein .
properties
IUPAC Name |
[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-3-yl]methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20N4/c13-7-9-2-1-5-16(8-9)12-6-11(14-15-12)10-3-4-10/h6,9-10H,1-5,7-8,13H2,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HLINVNFMIRSQLT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2=NNC(=C2)C3CC3)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-3-yl)methanamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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